17-cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan

• Molecular Formula: C28H38N2O9
• Molecular Weight: 546.6 g/mol
• IUPAC Name: N-[3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]acetamide
• InChI: InChI=1S/C28H38N2O9/c31-12-18-23(35)24(36)22(34)17(38-18)10-20(33)29-15-5-6-28(37)19-9-14-3-4-16(32)25-21(14)27(28,26(15)39-25)7-8-30(19)11-13-1-2-13/h3-4,13,15,17-19,22-24,26,31-32,34-37H,1-2,5-12H2,(H,29,33)
• InChI Key: WHVZIWQDQZCJNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)NC(=O)CC7C(C(C(C(O7)CO)O)O)O

Description

17-Cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan is a synthetic compound that has garnered significant interest in the field of medicinal chemistry. This compound is known for its unique structural features and potential therapeutic applications, particularly in the realm of opioid receptor modulation.

Preparation Methods

The synthesis of 17-cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan involves several key steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, which typically include naltrexamine derivatives.

Reaction Conditions: The reaction conditions often involve the use of specific reagents such as TMSCl, NaCN, and Et3N in solvents like DMF.

Industrial Production: Industrial production methods for this compound are designed to optimize yield and purity.

Chemical Reactions Analysis

17-Cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, often facilitated by reagents like H2O2 and HOAc.

Reduction: Reduction reactions may involve the use of reducing agents such as NaBH4.

Substitution: Substitution reactions are common, particularly involving the glucopyranosyl moiety.

Major Products: The major products formed from these reactions include various substituted morphinan derivatives, which are often evaluated for their pharmacological properties.

Scientific Research Applications

The compound has a wide range of scientific research applications:

Chemistry: In chemistry, it is used as a model compound for studying opioid receptor interactions and structure-activity relationships.

Biology: In biological research, it is employed to investigate the mechanisms of opioid receptor modulation and its effects on cellular signaling pathways.

Medicine: Medically, the compound is explored for its potential as a therapeutic agent in treating conditions such as opioid-induced constipation and addiction.

Industry: In the pharmaceutical industry, it serves as a lead compound for the development of new opioid receptor modulators with improved efficacy and reduced side effects.

Mechanism of Action

The mechanism of action of 17-cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan involves its interaction with opioid receptors:

Molecular Targets: The compound primarily targets the mu opioid receptor (MOR) and kappa opioid receptor (KOR).

Pathways Involved: Upon binding to these receptors, the compound modulates G-protein coupled receptor (GPCR) signaling pathways, leading to altered cellular responses.

Effects: The compound’s effects include analgesia, reduced gastrointestinal motility, and modulation of mood behaviors.

Comparison with Similar Compounds

When compared to similar compounds, 17-cyclopropylmethyl-3,14-beta-dihydroxy-4,5-alpha-epoxy-6-beta-(D-glucopyranosyl)acetamido]morphinan exhibits unique properties:

Similar Compounds: Similar compounds include naltrexamine derivatives such as NAP and NFP.

Uniqueness: The uniqueness of this compound lies in its dual selectivity for MOR and KOR, as well as its peripheral selectivity, which reduces central side effects.